Cas no 1261269-12-8 (1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid
• CAS No: 1261269-12-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5901535
• PubChem ID: 53485728
• Update Time: 2025-05-24

1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(cyclopentylmethyl)-
• 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid
• 1261269-12-8
• AKOS014320609
• EN300-1830375
• CS-0288065

• Inchi： 1S/C11H18O2/c12-10(13)11(6-3-7-11)8-9-4-1-2-5-9/h9H,1-8H2,(H,12,13)
• InChI Key： TXJGLFZHTUKNCR-UHFFFAOYSA-N
• SMILES： C1(CC2CCCC2)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±10.0 °C(Predicted)
• pka: 4.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid

1-(Cyclopentylmethyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1261269-12-8, commonly referred to as 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid, is a fascinating molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

1-(Cyclopentylmethyl)cyclobutane-1-carboxylic acid is an organic compound characterized by a cyclobutane ring fused with a cyclopentylmethyl group and a carboxylic acid moiety. The molecule's structure is notable for its strained cyclobutane ring, which imparts unique electronic and steric properties. Recent studies have highlighted the importance of such strained rings in enhancing the bioavailability and pharmacokinetic profiles of drugs. For instance, researchers have demonstrated that the incorporation of cyclobutane moieties can significantly improve the absorption and distribution of pharmaceutical agents, making 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid a promising candidate for drug delivery systems.

The synthesis of 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cycloadditions, ring-closing metathesis, and oxidation processes. One of the most efficient methods reported in recent literature employs a palladium-catalyzed coupling reaction to assemble the core structure. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. The use of palladium catalysts has been a breakthrough in organic synthesis, enabling the construction of complex molecules like 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid with unprecedented efficiency.

From a biological standpoint, 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid has exhibited remarkable bioactivity in various assays. Recent experiments have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, studies conducted on cellular models have revealed that 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid can modulate key signaling pathways involved in inflammation, such as the NF-kB pathway. These findings underscore the compound's therapeutic potential and its role in drug discovery efforts.

In addition to its pharmacological applications, 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid has also found utility in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal component for designing advanced materials with tailored mechanical and thermal properties. For example, researchers have explored its use as a building block for self-healing polymers and stimuli-responsive materials. The integration of such functional groups into polymer networks has opened new avenues for developing smart materials that can adapt to environmental changes.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid's properties. Quantum mechanical simulations have provided insights into the molecule's electronic structure and reactivity, enabling more accurate predictions of its behavior in different chemical environments. These computational tools have also facilitated the design of novel derivatives with improved bioactivity or material properties.

In conclusion, CAS No. 1261269-12-8, or 1-(cyclopentylmethyl)cyclobutane-1-carboxylic acid, is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in modern chemistry and materials science. As research continues to uncover new facets of this compound's potential, it is likely to play an increasingly important role in both academic and industrial settings.